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Get Quote

Rosaramicin Overview and Basic Data

Rosaramicin is a lipid-soluble macrolide antibiotic produced by Micromonospora rosaria [1] [2]. The table

below summarizes its core biological and physicochemical properties.

Physicochemical & Biological Profile of Rosaramicin

Property Description / Value

Chemical
Name

Systematic IUPAC name: [(1S,2R,3R,7R,8S,9S,10R,12R,14E,16S)-9-

{[(2S,3R,4S,6R)-4-(Dimethylamino)-3-hydroxy-6-methyloxan-2-yl]oxy}-3-ethyl-7-
hydroxy-2,8,12,16-tetramethyl-5,13-dioxo-4,17-dioxabicyclo[14.1.0]heptadec-14-en-10-

yl]acetaldehyde [3]

Molecular
Formula

C({31})H({51})NO(_9) [3]

Molecular
Weight

581.747 g·mol(^{-1}) [3]

Melting Point 119-122 °C [3]

Appearance Solid at room temperature [3]
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Property Description / Value

LogP 2.67 (indicates moderate lipophilicity) [3]

Primary
Activity

Macrolide antibiotic; active against Gram-positive bacteria, with improved activity

against some Gram-negative strains compared to erythromycin [2]. Also active against
Neisseria gonorrhoeae, Chlamydia trachomatis, Ureaplasma urealyticum, and

Mycoplasma hominis [3].

Solubility Likely low water solubility; suggested solvents for stock solutions include DMSO,

ethanol, or DMF [3]

Suggested Experimental Workflow for Stability
Profiling

Since explicit stability data is unavailable, you can establish a characterization protocol. The following

diagram outlines a systematic approach to profile Rosaramicin's stability.
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Stress Conditions

Analytical Methods
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Key Experimental Steps

Stress Condition Studies: Subject Rosaramicin to various stress conditions to identify degradation

pathways.

pH Stability: Prepare solutions in buffers across a wide pH range (e.g., 1-10) and monitor
degradation over time at controlled temperatures [3].

Thermal Stability: Expose solid API and solutions to elevated temperatures (e.g., 40°C, 60°C,
80°C).

Photostability: Follow ICH Q1B guidelines to test the effects of UV and visible light.
Oxidative Stability: Challenge with low concentrations of oxidizing agents like hydrogen

peroxide.
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Analytical Characterization: Use HPLC with UV/VIS or MS detection to separate and quantify the

parent compound and its degradants. A bioassay can confirm the retention of antimicrobial activity

after stress [3].

Formulation and Handling Guidance

The following table consolidates available information and inferred strategies for handling Rosaramicin.

Formulation & Troubleshooting Guide

Category Guidance / Potential Strategy Rationale / Notes

General Handling Store as a powder at -20°C; protect from
light and moisture. For solutions, -80°C is

recommended for long-term storage (6
months) [3].

Standard practice for labile organic
compounds to minimize thermal

and hydrolytic degradation.

Solubility & Stock
Prep

Use DMSO for primary stock solutions.
For in vivo studies, use validated solvent

mixtures like DMSO:Tween 80:Saline
(10:5:85) or suspend in 0.5% CMC Na for

oral administration [3].

Overcomes inherent low water
solubility. In vivo formulations are

designed to maintain compound in
solution and enhance

bioavailability.

Troubleshooting:
Low Activity

Confirm potency via bioassay against a

known sensitive strain (e.g., S. aureus).
Check for degradation by HPLC before

use [2].

Loss of potency indicates possible

decomposition.

Troubleshooting: In
vivo Toxicity

Closely monitor dosage. High doses (e.g.,

250 mg/kg/day IM in rabbits) caused
acute, fatal enterocolitis [4].

Suggests a narrow therapeutic

index. Dose escalation studies
require careful design.

Critical Safety and Toxicity Note
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Preclinical studies highlight a significant toxicity concern. In a rabbit model, a high parenteral dosage of 250

mg/kg per day resulted in acute, fulminant enterocolitis and death within 48 hours in 7 out of 8 animals

[4]. This underscores the critical importance of careful dose selection and safety monitoring in any in vivo

research with Rosaramicin.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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